3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]oxolane-3-carboxylic acid

• IUPAC Name: 3-[(7-chloro-1,3-benzodioxole-5-carbonyl)amino]oxolane-3-carboxylic acid
• InChI: InChI=1S/C13H12ClNO6/c14-8-3-7(4-9-10(8)21-6-20-9)11(16)15-13(12(17)18)1-2-19-5-13/h3-4H,1-2,5-6H2,(H,15,16)(H,17,18)
• InChI Key: MEUUSCORXJHCJV-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(C(=O)O)NC(=O)C2=CC3=C(C(=C2)Cl)OCO3
• Molecular Formula: C13H12ClNO6
• Molecular Weight: 313.69 g/mol

Description

3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]oxolane-3-carboxylic acid, also known as CBX-12, is a synthetic compound that has been widely studied for its potential use in the treatment of various diseases.

Mechanism of Action

3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]oxolane-3-carboxylic acid works by inhibiting the activity of the enzyme histone deacetylase (HDAC), which plays a key role in regulating gene expression. By inhibiting HDAC activity, this compound can lead to changes in gene expression that can result in the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce cell cycle arrest, apoptosis, and autophagy in cancer cells. It has also been shown to reduce inflammation and oxidative stress in animal models of inflammatory bowel disease and rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]oxolane-3-carboxylic acid is that it has been shown to have low toxicity in animal models, making it a promising candidate for further development as a therapeutic agent. However, one limitation is that its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects.

Future Directions

There are a number of future directions for research on 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]oxolane-3-carboxylic acid. One area of interest is in the development of more potent and selective HDAC inhibitors. Another area of interest is in the development of this compound as a therapeutic agent for diseases such as Alzheimer's disease, where it has shown promise in animal models. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on gene expression.

Synthesis Methods

3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]oxolane-3-carboxylic acid is synthesized through a multi-step process that involves the reaction of 7-chloro-1,3-benzodioxole-5-carbonyl chloride with oxalyl chloride, followed by the reaction of the resulting compound with 3-aminooxolane-3-carboxylic acid. The final product is purified through recrystallization.

Scientific Research Applications

3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]oxolane-3-carboxylic acid has been extensively studied for its potential use in the treatment of cancer, specifically in inhibiting the growth and proliferation of cancer cells. It has also shown promise in the treatment of other diseases, such as inflammatory bowel disease, rheumatoid arthritis, and Alzheimer's disease.